Lipophilicity Gain vs. Des-Methyl Analog
The 4-methyl substituent on the piperidine ring increases calculated lipophilicity by approximately 0.5 log units relative to the unsubstituted piperidine analog, shifting XLogP3-AA from 1.7 to 2.2 [1]. This magnitude of lipophilicity enhancement is within the range known to improve passive membrane permeability while remaining below the threshold typically associated with elevated promiscuity or hERG risk [2].
| Evidence Dimension | Calculated lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 2.2 |
| Comparator Or Baseline | 1-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}piperidine (des-methyl analog, CAS 933741-73-2, PubChem CID 79153812): XLogP3-AA = 1.7 |
| Quantified Difference | ΔXLogP3-AA = +0.5 (29% increase) |
| Conditions | Computed by XLogP3 3.0 algorithm, PubChem 2021.05.07 release |
Why This Matters
The elevated lipophilicity of the 4-methyl derivative can translate into superior membrane permeation in cell-based assays, a critical factor when selecting building blocks for orally bioavailable lead compounds.
- [1] PubChem CID 79677614 (target) and CID 79153812 (des-methyl analog). XLogP3-AA values: 2.2 and 1.7 respectively. National Center for Biotechnology Information, 2026. View Source
- [2] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov. 2010;5(3):235-248. General guideline: optimal logP range for oral drugs is ~1-3. View Source
